Cas no 1173048-02-6 (N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(thiophen-2-yl)acetamide)
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(thiophen-2-yl)acetamide
- N-(1-methyl-6-oxo-4-phenyl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)-2-thiophen-2-ylacetamide
- F5599-0358
- VU0648529-1
- N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide
- 1173048-02-6
- AKOS024515135
- N-(1-methyl-6-oxo-4-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-(thiophen-2-yl)acetamide
-
- Inchi: 1S/C19H18N4O2S/c1-23-19-17(14(11-16(25)21-19)12-6-3-2-4-7-12)18(22-23)20-15(24)10-13-8-5-9-26-13/h2-9,14H,10-11H2,1H3,(H,21,25)(H,20,22,24)
- InChI Key: FNJVKCJCRIQSGS-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CC(NC1C2=C(NC(CC2C2C=CC=CC=2)=O)N(C)N=1)=O
Computed Properties
- Exact Mass: 366.115
- Monoisotopic Mass: 366.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 654
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102A^2
- XLogP3: 2
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(thiophen-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5599-0358-2μmol |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide |
1173048-02-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5599-0358-5μmol |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide |
1173048-02-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5599-0358-10μmol |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide |
1173048-02-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5599-0358-20μmol |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide |
1173048-02-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5599-0358-1mg |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide |
1173048-02-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5599-0358-2mg |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide |
1173048-02-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5599-0358-3mg |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide |
1173048-02-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5599-0358-4mg |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide |
1173048-02-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5599-0358-5mg |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide |
1173048-02-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5599-0358-10mg |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide |
1173048-02-6 | 10mg |
$79.0 | 2023-09-09 |
N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(thiophen-2-yl)acetamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(thiophen-2-yl)acetamide
Professional Introduction to Compound with CAS No. 1173048-02-6 and Product Name: N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide
The compound with the CAS number 1173048-02-6 and the product name N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular framework of this compound incorporates multiple heterocyclic rings, including a pyrazolo[3,4-b]pyridine core and a thiophene moiety, which contribute to its distinctive chemical properties and biological activities.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological potential. The pyrazolo[3,4-b]pyridine scaffold is particularly noteworthy in this context, as it has been extensively studied for its role in various biological processes. This scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 1-methyl group at the 1-position and the 6-oxo group at the 6-position of the pyrazolo[3,4-b]pyridine ring further enhances its pharmacological profile by influencing its electronic and steric properties.
The incorporation of a phenyl group at the 4-position of the pyrazolo[3,4-b]pyridine ring adds another layer of complexity to the compound's structure. Phenyl-substituted heterocycles are well-documented for their ability to modulate enzyme activity and interact with biological targets. This particular substitution pattern has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design.
The amide functional group at the 2-position of the thiophene ring is another critical feature that contributes to the compound's overall activity. Amides are known to be versatile pharmacophores that can interact with biological targets through hydrogen bonding and other non-covalent interactions. The specific arrangement of atoms in this amide group can significantly influence the compound's solubility, bioavailability, and metabolic stability.
Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. Thiophenes are aromatic heterocycles that have been widely used in the development of drugs due to their favorable pharmacokinetic properties and ability to cross cell membranes efficiently. The presence of a thiophene ring in this compound not only contributes to its structural diversity but also enhances its potential therapeutic applications.
The combination of these structural elements makes N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(thiophen-2-yl)acetamide a promising candidate for further investigation in drug discovery. Researchers have been exploring its potential as an inhibitor of various enzymes and receptors involved in diseases such as cancer and inflammation. Preliminary studies have shown that this compound exhibits inhibitory activity against several key targets, suggesting its utility as a lead compound for developing novel therapeutic agents.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors to form the pyrazolo[3,4-b]pyridine core followed by functionalization with the phenyl and thiophene groups. The introduction of the amide group is typically achieved through reactions such as acylation or amidation.
One of the most significant challenges in working with such complex molecules is achieving regioselectivity during synthesis. The presence of multiple reactive sites in the molecule necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to enhance selectivity and efficiency.
In terms of analytical characterization, spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structure of this compound. Additionally, X-ray crystallography can provide detailed information about its molecular geometry and conformational preferences.
The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with cancer cell proliferation and inflammation. These findings are particularly encouraging given the growing demand for targeted therapies that minimize side effects associated with conventional treatments.
Preclinical studies are currently underway to assess the safety and efficacy of this compound in animal models. These studies aim to provide further evidence supporting its potential as a therapeutic agent before it can be evaluated in human clinical trials. The results from these studies will be crucial in determining whether this compound progresses to Phase I clinical trials for human testing.
The development of new drugs is a complex process that involves extensive research and collaboration between chemists, biologists, pharmacologists, and clinicians. The journey from discovery to market approval can take many years and requires rigorous testing at multiple stages. However,the potential benefits outweigh these challenges when innovative compounds like this one show promise in addressing unmet medical needs.
In conclusion,N-{1-methyl-6 oxo -4 phenyl -1 H , 4 H , 5 H , 6 H , 7 H -pyrazolo [3 , 4 -b ] pyridin -3 - yl } -2 - (thiophen -2 - yl ) acetamide represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas。 Its unique structural features,including a pyrazolo[3,4-b]pyridine core,a phenyl group,and an amide-thiophene moiety,make it an attractive candidate for further investigation。 Ongoing research aims to elucidate its mechanism of action,optimize its pharmacokinetic properties,and ultimately translate these findings into clinical benefits for patients worldwide。
1173048-02-6 (N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(thiophen-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)